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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965

Disclaimer: This guide provides a detailed overview of the safety and handling precautions for
diethyl meso-2,5-dibromoadipate. Due to a lack of publicly available, comprehensive safety
data for meso-2,5-dibromoadipic acid, the information presented herein is based on its
closely related diethyl ester. Researchers and drug development professionals should handle
meso-2,5-dibromoadipic acid with the utmost caution, assuming it may have similar or more
severe hazards than its ester derivative. The information provided is intended for laboratory use

only by trained professionals.

Hazard Identification and Classification

Diethyl meso-2,5-dibromoadipate is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 1
Serious Eye Damage/Eye lIrritation Category 1

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Causes severe skin burns and
Hazard H314
eye damage.[1]

Causes serious eye damage.

[1]

Hazard H318

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp

ray.[1]

Wear protective
Precautionary P280 gloves/protective clothing/eye

protection/face protection.[1]

IF SWALLOWED: rinse mouth.

Precautionary P301+P330+P331 ) -
Do NOT induce vomiting.[1]

IF ON SKIN: Wash with plenty

Precautionary P302+P352
of soap and water.[1]

IF IN EYES: Rinse cautiously

with water for several minutes.
Precautionary P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Immediately call a POISON
Precautionary P310 CENTER or doctor/physician.

[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Table 3: Physical and Chemical Properties of Diethyl meso-2,5-dibromoadipate
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Property Value
Molecular Formula C10H16Br204
Molecular Weight 360.04 g/mol
Appearance Solid

Purity 98%

Experimental Protocols: Hazard Determination

The specific experimental protocols used to determine the hazard classifications of diethyl
meso-2,5-dibromoadipate are not detailed in the available literature. However, these
classifications are typically derived from standardized assays as mandated by regulatory

bodies. These assays may include:

e In vitro/in vivo skin corrosion tests: (e.g., OECD Test Guideline 431, 435, or 404) to assess

the potential for causing irreversible skin damage.

 Invitro/in vivo eye irritation tests: (e.g., OECD Test Guideline 437, 492, or 405) to evaluate

the potential for causing serious eye damage.

Safe Handling and Emergency Procedures Workflow

The following diagram illustrates the logical workflow for the safe handling of diethyl meso-2,5-
dibromoadipate and the appropriate response in case of exposure.
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Start: Handling Diethyl
meso-2,5-dibromoadipate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of Meso-2,5-
Dibromoadipic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350965#meso-2-5-dibromoadipic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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